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Compound of Interest

Compound Name: Siderochelin C

Cat. No.: B1197691

For Researchers, Scientists, and Drug Development Professionals

Siderochelin C, a member of the siderophore family of iron-chelating small molecules, has
garnered significant interest within the scientific community due to its broad spectrum of
antimicrobial activity against bacteria, fungi, and protozoa.[1] This technical guide provides an
in-depth overview of the microorganisms known to produce Siderochelin C, detailed culture
conditions for its production, experimental protocols for its isolation and analysis, and a
visualization of its biosynthetic pathway.

Producing Microorganisms

Siderochelin C is a natural product synthesized by a variety of microorganisms, primarily
belonging to the Actinobacteria phylum. Its production has also been achieved through
heterologous expression in a well-characterized host.

Microorganism Strain Production Context Reference

Nocardia sp. SC 11340 Native Producer [1]

Native Producer
Amycolatopsis sp. WACO04611 (Production induced [21[31[41[5]

by coculture)

Streptomyces
] M1154 Heterologous Host [3]
coelicolor
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Culture Conditions for Siderochelin C Production

The production of Siderochelin C is highly influenced by culture conditions, particularly iron
availability. As a siderophore, its biosynthesis is often induced under iron-depleted conditions.
However, studies have also shown production in iron-replete media, especially in heterologous
expression systems.

Minimal Media for Amycolatopsis sp. WAC04611 and
Streptomyces coelicolor M1154

A defined minimal medium has been successfully used for Siderochelin C production
experiments.[2]

Component Concentration
L-asparagine 0.5¢g/L
K2HPO4 0.5g/L
Glucose 10 g/L
MgS0a-7H20 0.2 g/L

Iron Conditions:

 lron-Depleted: Base minimal media treated with Chelex 100 resin to remove iron, with the
addition of 400 mM NaCeHsO7 (sodium citrate) solution.[2]

 lron-Replete: Base minimal media supplemented with 36 pM FeSOa4 from a 4 mM
FeS04:400 mM NaCeHsO~7 stock solution.[2]

Culture Parameters:
o Temperature: 30°C|[2]

o Agitation: 250 rpm[2]
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Conventional Submerged Culture for Nocardia sp. SC
11340

Siderochelin was first isolated from Nocardia sp. SC 11340 grown in a conventional submerged
culture.[1] While specific media composition details from the initial discovery are limited,
submerged fermentation in nutrient-rich broths is a standard method for cultivating
Actinobacteria for secondary metabolite production.

Coculture for Enhanced Production

A notable strategy for inducing Siderochelin C production is the cocultivation of Amycolatopsis
sp. WAC04611 with Tsukamurella sp. WAC06889b.[3][4][5] This approach mimics natural
microbial competition and can activate silent biosynthetic gene clusters. The increased
production was observed when the strains were grown in direct contact on agar plates.[2]

Experimental Protocols
Cultivation

For Heterologous Production in Streptomyces coelicolor M1154:

o Grow seed cultures of S. coelicolor M1154 strains for 4 days in 3 mL of SAM medium with
appropriate antibiotic selection at 30°C and 250 rpm.[3]

¢ Rinse the cultures twice with sterile saline.[3]

 Inoculate 4 mL of iron-depleted minimal medium to a final ODsoo of 0.43.[3]

Extraction and Purification

Solvent Extraction from Nocardia sp. SC 11340:
» Perform solvent extraction on the fermentation broth.[1]
» Purify the crude extract by recrystallization from acetonitrile.[1]

Extraction from Lysobacter sp. 3655 (for a related siderophore, lysochelin, providing a general
protocol):
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o Extract the culture broth with an equal volume of ethyl acetate containing 0.1% TFA.[6][7]
» Dry the ethyl acetate extract using a rotary evaporator.[6][7]
o Dissolve the resulting crude extract in methanol for further analysis.[6][7]

Purification of Exochelin MS from Mycobacterium smegmatis (illustrative of siderophore
purification):

» Utilize a combination of ion-exchange chromatography and reverse-phase high-performance
liquid chromatography (RP-HPLC) for purification to >98% purity.[8]

Quantification and Characterization
Spectrophotometric Analysis:

o The formation of the siderochelin-iron complex results in a characteristic purplish-pink color,
which can be observed in conditioned media.[2]

o For arelated siderophore, pyochelin, quantification can be achieved by spectrophotometric
analysis with a peak at 313 nm after extraction.[9]

Liquid Chromatography-Mass Spectrometry (LC-MS):

e Quantification of Siderochelin C can be performed by analyzing the extracted ion
chromatogram (EIC) for its m/z value (236.1033).[2][3]

o Tandem mass spectrometry (MS/MS) can be used to confirm the identity of the compound by
comparing its fragmentation pattern.[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e The structure of purified Siderochelin C can be confirmed by *H and 2D NMR analysis and
comparison to literature values.[10]

Visualizations
Siderochelin C Biosynthesis Pathway

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2024.1433983/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC11233812/
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2024.1433983/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC11233812/
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2024.1433983/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC11233812/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1136448/
https://journals.asm.org/doi/10.1128/mbio.01871-24
https://pubmed.ncbi.nlm.nih.gov/38557954/
https://www.benchchem.com/product/b1197691?utm_src=pdf-body
https://journals.asm.org/doi/10.1128/mbio.01871-24
https://www.researchgate.net/publication/383461546_Identification_and_characterization_of_the_siderochelin_biosynthetic_gene_cluster_via_coculture
https://pmc.ncbi.nlm.nih.gov/articles/PMC11481915/
https://www.benchchem.com/product/b1197691?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11481915/
https://www.benchchem.com/product/b1197691?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197691?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The proposed biosynthetic pathway for Siderochelin C involves a series of enzymatic
reactions encoded by the sid gene cluster. It begins with the synthesis of 3-hydroxypicolinic
acid (3HPA), followed by extension with a methylmalonyl-CoA unit by a Type | polyketide
synthase (PKS). O-acetylserine (OAS) is then incorporated, leading to ring closure and
subsequent tailoring reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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